Cas no 99856-51-6 (7-Amino-4,5,6-trimethoxy-2-benzofuran-1(3H)-one)

• Product Name: 7-Amino-4,5,6-trimethoxy-2-benzofuran-1(3H)-one
• CAS No: 99856-51-6
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 4723512
• Update Time: 2025-06-08

7-Amino-4,5,6-trimethoxy-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-amino-4,5,6-trimethoxy-2-benzofuran-1(3H)-one
• 7-Amino-4,5,6-trimethoxyisobenzofuran-1(3H)-one
• 7-amino-4,5,6-trimethoxy-3-hydroisobenzofuran-1-one
• 7-amino-4,5,6-trimethoxy-3H-2-benzofuran-1-one
• SBB050357
• STK735221
• 7-amino-4,5,6-trimethoxy-phthalide
• ST092111
• 7-amino-4,5,6-trimethoxy-1(3H)-isobenzofuranone
• 1(3H)-isobenzofuranone, 7-amino-4,5,6-trimethoxy-
• 7-Amino-4,5,6-trimethoxy-2-benzofuran-1(3H)-one

• Inchi： 1S/C11H13NO5/c1-14-8-5-4-17-11(13)6(5)7(12)9(15-2)10(8)16-3/h4,12H2,1-3H3
• InChI Key： WZNDAKTYNNRHKN-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C(C(=C(C=2C1)OC)OC)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Topological Polar Surface Area: 80

Additional information on 7-Amino-4,5,6-trimethoxy-2-benzofuran-1(3H)-one

7-Amino-4,5,6-trimethoxy-2-benzofuran-1(3H)-one (CAS No. 99856-51-6): A Comprehensive Overview

7-Amino-4,5,6-trimethoxy-2-benzofuran-1(3H)-one (CAS No. 99856-51-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzofuran core structure, is widely studied for its potential applications in pharmaceuticals, agrochemicals, and advanced materials. Researchers are particularly interested in its amino and methoxy functional groups, which contribute to its reactivity and versatility in synthetic pathways.

The molecular structure of 7-Amino-4,5,6-trimethoxy-2-benzofuran-1(3H)-one features a benzofuran skeleton substituted with three methoxy groups at positions 4, 5, and 6, and an amino group at position 7. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The compound's CAS No. 99856-51-6 is frequently searched in scientific databases, reflecting its relevance in current research trends.

In the pharmaceutical industry, 7-Amino-4,5,6-trimethoxy-2-benzofuran-1(3H)-one is explored for its potential as a building block in drug discovery. Its benzofuran moiety is known to exhibit bioactive properties, and researchers are investigating its role in developing novel therapeutics for conditions such as inflammation and metabolic disorders. The compound's amino group also allows for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

Beyond pharmaceuticals, 7-Amino-4,5,6-trimethoxy-2-benzofuran-1(3H)-one finds applications in material science. Its conjugated system and functional groups make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The methoxy groups enhance solubility, which is crucial for processing in thin-film technologies. This dual applicability in both life sciences and advanced materials underscores the compound's interdisciplinary significance.

The synthesis of 7-Amino-4,5,6-trimethoxy-2-benzofuran-1(3H)-one typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the introduction of methoxy groups via nucleophilic substitution and the installation of the amino group through reduction or amination reactions. Researchers are continually optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the growing demand for sustainable chemistry practices.

Market trends indicate a rising demand for 7-Amino-4,5,6-trimethoxy-2-benzofuran-1(3H)-one, driven by its expanding applications in drug development and material science. Suppliers and manufacturers are scaling up production to meet the needs of academic and industrial researchers. The compound's CAS No. 99856-51-6 is often a key identifier in procurement databases, highlighting its commercial importance.

In conclusion, 7-Amino-4,5,6-trimethoxy-2-benzofuran-1(3H)-one (CAS No. 99856-51-6) is a versatile and valuable compound with broad applications in pharmaceuticals and materials. Its unique structural features, including the benzofuran core and methoxy and amino substituents, make it a focal point of ongoing research. As scientific advancements continue, this compound is poised to play an even greater role in innovation across multiple disciplines.